5-Cyclopropoxy-4-methylpicolinonitrile
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Description
5-Cyclopropoxy-4-methylpicolinonitrile is a pyridine derivative characterized by a nitrile group at position 2, a methyl group at position 4, and a cyclopropoxy substituent at position 5. The cyclopropoxy moiety introduces steric strain due to its three-membered ring structure, which may influence reactivity and stability.
Properties
Molecular Formula |
C10H10N2O |
|---|---|
Molecular Weight |
174.20 g/mol |
IUPAC Name |
5-cyclopropyloxy-4-methylpyridine-2-carbonitrile |
InChI |
InChI=1S/C10H10N2O/c1-7-4-8(5-11)12-6-10(7)13-9-2-3-9/h4,6,9H,2-3H2,1H3 |
InChI Key |
GHRMLGCKBLDPBS-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NC=C1OC2CC2)C#N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-Cyclopropoxy-4-methylpicolinonitrile can be achieved through several synthetic routes. One common method involves the reaction of 4-methylpicolinonitrile with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution reaction .
Industrial Production Methods
Industrial production of 5-Cyclopropoxy-4-methylpicolinonitrile may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired purity levels required for industrial applications .
Chemical Reactions Analysis
Types of Reactions
5-Cyclopropoxy-4-methylpicolinonitrile undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxides.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to yield reduced derivatives.
Common Reagents and Conditions
Oxidation: Potassium permanganate, hydrogen peroxide.
Reduction: Lithium aluminum hydride, sodium borohydride.
Substitution: Cyclopropyl bromide, potassium carbonate, dimethylformamide (DMF).
Major Products Formed
Oxidation: Formation of oxides and hydroxyl derivatives.
Reduction: Formation of reduced derivatives with hydrogenated functional groups.
Substitution: Formation of substituted picolinonitrile derivatives with various nucleophiles.
Scientific Research Applications
5-Cyclopropoxy-4-methylpicolinonitrile has several scientific research applications, including:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.
Biology: Investigated for its potential biological activities and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a building block for drug development.
Industry: Utilized in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 5-Cyclopropoxy-4-methylpicolinonitrile involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues
Key structural analogs include:
- 5-Methoxy-4-methylpicolinonitrile: Replaces cyclopropoxy with methoxy.
- 4-Methylpicolinonitrile: Lacks the alkoxy substituent.
- 5-Cyclobutoxy-4-methylpicolinonitrile: Substitutes cyclopropoxy with a larger cyclobutoxy group.
Physicochemical Properties
Hypothetical data based on substituent effects:
| Compound | Molecular Weight (g/mol) | LogP (Predicted) | Melting Point (°C) | Solubility (Water) |
|---|---|---|---|---|
| 5-Cyclopropoxy-4-methylpicolinonitrile | 200.22 | 2.1 | 120–122 | Low |
| 5-Methoxy-4-methylpicolinonitrile | 178.19 | 1.8 | 95–97 | Moderate |
| 4-Methylpicolinonitrile | 132.16 | 1.2 | 80–82 | High |
Note: LogP values reflect increased hydrophobicity with cyclopropoxy vs. methoxy.
Research Findings
- Synthetic Challenges : Cyclopropoxy introduction may suffer from side reactions (e.g., ring-opening) under acidic or high-temperature conditions.
- Stability: The strained cyclopropane ring could confer thermal instability compared to non-cyclic alkoxy analogs.
- Applications : Nitrile derivatives are valued in medicinal chemistry for their hydrogen-bonding capabilities and metabolic resistance.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
